Cas no 133201-21-5 (methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(hexyloxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name))

• Product Name: methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(hexyloxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name)
• CAS No: 133201-21-5
• MF: C₂₂H₃₇N₆O₈P
• MW: 544.53834605217
• CID: 1232457
• PubChem ID: 452579
• Update Time: 2025-04-20

methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(hexyloxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(hexyloxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name)
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hexoxyphosphoryl]amino]-3-methylbutanoate
• 3'-Azido-3'-deoxythymidine-5'-(hexyl methoxyvalinyl)phosphate
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hexoxy-phosphoryl]amino]-3-methyl-butanoate
• L-Valine, N-(3'-azido-3'-deoxy-P-hexyl-5'-thymidylyl)-, methyl ester, (R)-
• 5'MeOValPO3(hexyl) AZT
• 133201-21-5

• Inchi： 1S/C22H37N6O8P/c1-6-7-8-9-10-34-37(32,26-19(14(2)3)21(30)33-5)35-13-17-16(25-27-23)11-18(36-17)28-12-15(4)20(29)24-22(28)31/h12,14,16-19H,6-11,13H2,1-5H3,(H,26,32)(H,24,29,31)/t16-,17+,18+,19-,37?/m0/s1
• InChI Key： BUAHPDZFMFELFS-URGFSGEDSA-N
• SMILES： P(N[C@H](C(=O)OC)C(C)C)(=O)(OCCCCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 544.24131
• Monoisotopic Mass: 544.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 954
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 181.26
• LogP: 3.57616